Cas no 53036-43-4 (Benzenamine, 2-[(2-methylpropyl)thio]-)

• Product Name: Benzenamine, 2-[(2-methylpropyl)thio]-
• CAS No: 53036-43-4
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 358182
• PubChem ID: 21660048
• Update Time: 2025-04-19

Benzenamine, 2-[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(2-methylpropyl)thio]-
• 2-(2-methylpropylsulfanyl)aniline
• SCHEMBL3802466
• 2-[(2-Methylpropyl)sulfanyl]aniline
• DTXSID60616646
• 53036-43-4
• AKOS000168397

• Inchi： 1S/C10H15NS/c1-8(2)7-12-10-6-4-3-5-9(10)11/h3-6,8H,7,11H2,1-2H3
• InChI Key： JGIPBIADCIGWNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)CC(C)C

Computed Properties

• Exact Mass: 181.09265
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02